Cas no 5613-29-6 (2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate)

• Product Name: 2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate
• CAS No: 5613-29-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 1597055
• PubChem ID: 84692339
• Update Time: 2025-04-21

2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate
• AKOS000657316
• CCG-12920
• 6-Brom-2,3-dimethyl-benzoesaeure
• BAS 00915747
• CBMicro_026093
• MCULE-3115990916
• BIM-0025983.P001
• STK402406
• ST015122
• AC1MEI76
• AKOS000657316; CCG-12920; 6-Brom-2,3-dimethyl-benzoesaeure; BAS 00915747; CBMicro_026093; MCULE-3115990916; BIM-0025983.P001; STK402406; ST015122; AC1MEI76;
• 6-Bromo-2,3-dimethylbenzoic acid
• 5613-29-6
• 6-Bromo-2,3-dimethylbenzoicacid
• AT27307

• Inchi： 1S/C9H9BrO2/c1-5-3-4-7(10)8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： UYFLLGZHRKFGEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 379.98996
• Monoisotopic Mass: 379.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.462
• Boiling Point: 455.4°C at 760 mmHg
• Flash Point: 229.2°C
• Refractive Index: 1.557
• PSA: 67.43
• LogP: 3.33580